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Compound of Interest

Compound Name: 2,2,4,4-Tetramethyloctane

Cat. No.: B144296 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for the

branched alkane 2,2,4,4-tetramethyloctane (CAS No. 62183-79-3). The following sections

detail its mass spectrometry, infrared spectroscopy, and nuclear magnetic resonance

spectroscopy characteristics, including data interpretation and experimental protocols.

Mass Spectrometry
Mass spectrometry of 2,2,4,4-tetramethyloctane, particularly using electron ionization (EI), is

characterized by significant fragmentation. The molecular ion peak is often weak or absent due

to the instability of the parent ion in highly branched alkanes.[1] Fragmentation predominantly

occurs at the branching points, leading to the formation of more stable carbocations.[1]

Table 1: Major Fragment Ions in the Electron Ionization Mass Spectrum of 2,2,4,4-
Tetramethyloctane
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m/z Ratio Proposed Fragment Ion Significance

170 [C₁₂H₂₆]⁺
Molecular Ion (very low

intensity or absent)

113 [C₈H₁₇]⁺ Loss of a C₄H₉ (butyl) group

85 [C₆H₁₃]⁺ Cleavage at a branch point

71 [C₅H₁₁]⁺ Cleavage at a branch point

57 [C₄H₉]⁺
tert-butyl cation (often the base

peak)

43 [C₃H₇]⁺ Isopropyl or propyl cation

Note: Data is based on general fragmentation principles and data from the NIST Mass

Spectrometry Data Center.

Experimental Protocol: Electron Ionization Mass
Spectrometry (EI-MS)
A dilute solution of 2,2,4,4-tetramethyloctane in a volatile solvent (e.g., methanol or

dichloromethane) is introduced into the mass spectrometer, typically via a gas chromatograph

for sample purification. In the ionization chamber, the sample is bombarded with a beam of

high-energy electrons (typically 70 eV), causing the ejection of an electron from the molecule to

form a radical cation (molecular ion). This high energy input leads to the fragmentation of the

molecular ion. The resulting positively charged fragments are accelerated and separated by a

mass analyzer based on their mass-to-charge ratio (m/z). A detector then records the

abundance of each fragment.
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General Spectroscopic Analysis Workflow
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General workflow for spectroscopic analysis.

Fragmentation Pathway
The fragmentation of 2,2,4,4-tetramethyloctane is driven by the formation of stable tertiary

carbocations. The most notable fragmentation is the alpha-cleavage at the C4 position, leading

to the highly stable tert-butyl cation, which is often the base peak.
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Mass Spectrometry Fragmentation of 2,2,4,4-Tetramethyloctane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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